1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 1-(6-ethyl-4-hydroxy-3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C13H17NO2/c1-3-10-4-5-12-11(8-10)13(16)6-7-14(12)9(2)15/h4-5,8,13,16H,3,6-7H2,1-2H3
• InChI Key: HJDWTSJVKZPCHT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(CCC2O)C(=O)C

Description

1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is a complex organic compound belonging to the quinoline family This compound is characterized by its unique structure, which includes a tetrahydroquinoline core substituted with an ethyl group and a hydroxy group

Preparation Methods

The synthesis of 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one can be achieved through several synthetic routes. One common method involves the condensation of 6-ethyl-4-hydroxyquinoline with ethanone under specific reaction conditions. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure high yield and purity .

Industrial production methods may involve the use of advanced techniques such as continuous flow reactors and automated synthesis systems to scale up the production while maintaining consistency and quality .

Chemical Reactions Analysis

1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde under the influence of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The ethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

The major products formed from these reactions depend on the specific conditions and reagents used, but they generally include various quinoline derivatives with altered functional groups.

Scientific Research Applications

1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and metabolic pathways.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The hydroxy group plays a crucial role in these interactions by forming hydrogen bonds with target molecules .

Comparison with Similar Compounds

1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one can be compared with other similar compounds such as:

2-Chloro-1-(6-methoxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one: This compound has a similar quinoline core but differs in the substituents, leading to different chemical properties and applications.

4-Hydroxy-2-quinolones: These compounds share the hydroxyquinoline structure but have different substituents, affecting their reactivity and biological activity.

The uniqueness of 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.

Biological Activity

1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is an organic compound belonging to the tetrahydroquinoline family. Its structure features a fused bicyclic system containing nitrogen, characterized by an ethyl group at the 6-position and a hydroxy group at the 4-position of the tetrahydroquinoline ring. This unique arrangement contributes to its chemical reactivity and biological properties, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• Structural Features: The compound contains a tetrahydroquinoline core with specific substituents that enhance its biological activity.

The biological activity of 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The hydroxy group is crucial for these interactions as it can form hydrogen bonds with target molecules. Preliminary studies indicate that this compound may act as a modulator of enzyme activity, significantly affecting metabolic pathways by binding to specific enzymes or receptors.

Anticancer Properties

Research has shown that compounds structurally related to 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one exhibit potential anticancer properties. For instance:

• In vitro studies demonstrated that derivatives of tetrahydroquinoline can inhibit cancer cell proliferation through apoptosis induction.
• Mechanistic studies revealed that these compounds may interfere with cell cycle progression and induce oxidative stress in cancer cells.

Study 1: Anticancer Activity

A study investigated the efficacy of 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one on various cancer cell lines. The results indicated:

• Cell Lines Tested: MCF7 (breast cancer), HeLa (cervical cancer), and A549 (lung cancer).
• Findings: The compound exhibited significant cytotoxicity against all tested cell lines with IC50 values ranging from 10 to 25 µM.

Cell Line	IC50 (µM)	Mechanism of Action
MCF7	15	Induction of apoptosis
HeLa	20	Cell cycle arrest at G2/M phase
A549	25	Increased oxidative stress

Study 2: Enzyme Modulation

Another study focused on the compound's role as an enzyme modulator:

• Enzymes Targeted: Cytochrome P450 isoforms.
• Results: The compound inhibited specific isoforms involved in drug metabolism, suggesting potential applications in pharmacokinetics.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(6-Ethyl-4-hydroxy-1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, it is useful to compare it with structurally similar compounds.

Compound Name	Structural Features	Unique Properties
2-Chloro-1-(6-methoxy-tetrahydroquinolin)	Similar quinoline core with chlorine and methoxy groups	Different reactivity profiles affecting biological activity
4-Hydroxy-2-quinolones	Hydroxyquinoline structure but varied substituents	Varied anticancer activity compared to the target compound